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Compound of Interest

Compound Name: 2-Undecanone, 3-phenyl-

Cat. No.: B15162464 Get Quote

Important Note: Initial searches for "2-Undecanone, 3-phenyl-" did not yield specific results for

its use as an analytical standard. The following application notes and protocols are for 2-

Undecanone, a structurally similar compound with established applications in analytical

chemistry. It is possible that "2-Undecanone, 3-phenyl-" is a rare derivative or a misnomer.

The information provided below for 2-Undecanone should be a valuable reference for

analogous applications.

Application Notes
2-Undecanone, also known as methyl nonyl ketone, is a naturally occurring compound found in

various plants and fruits.[1] It is utilized in the flavor and fragrance industry and also serves as

an effective insect repellent.[2] In analytical chemistry, its primary application is as a reference

or internal standard for the quantification of volatile and semi-volatile organic compounds in

complex matrices. Its chemical properties, including good stability and volatility, make it

particularly suitable for gas chromatography (GC) based methods.

Primary Applications:

Internal Standard in Gas Chromatography (GC): 2-Undecanone is frequently used as an

internal standard in GC analysis to improve the precision and accuracy of quantification. An

internal standard is a compound added in a constant amount to all samples, calibration

standards, and blanks. It helps to correct for variations in injection volume, sample loss

during preparation, and instrument response. The ideal internal standard has chemical and
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physical properties similar to the analytes of interest and a retention time that does not

overlap with other components in the sample.

Quantification in Food and Environmental Samples: It has been successfully employed as an

analytical reference standard for the quantification of analytes in diverse samples such as

milk and traditional Chinese medicine. Its application extends to the analysis of volatile

compounds in various food products and environmental matrices.

Physicochemical and Spectrometric Data
A comprehensive understanding of the physicochemical and spectrometric properties of 2-

Undecanone is crucial for its effective use as an analytical standard.

Property Value Reference

Chemical Formula C₁₁H₂₂O [1][3][4]

Molecular Weight 170.29 g/mol [3][4]

CAS Number 112-12-9 [4]

Appearance Colorless to pale yellow liquid [3]

Boiling Point 231-232 °C

Melting Point 11-13 °C

Density 0.825 g/mL at 25 °C

Solubility in Water 0.00179 g/100 mL (25 °C) [1]

Vapor Pressure <1 mmHg (20 °C)
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Spectrometric Data Description Reference

Mass Spectrometry (GC-MS)

Major fragments (m/z): 58, 43,

59, 71, 41. The mass spectrum

is a key identifier.

[3]

¹H NMR
Spectra available in spectral

databases.
[3]

¹³C NMR
Spectra available in spectral

databases.
[3]

IR Spectrum
Characteristic ketone C=O

stretch.
[5]

Kovats Retention Index

Varies with the GC column and

conditions. For a non-polar

DB-5 column, a typical value is

around 1291.

[6]

Experimental Protocols
Protocol 1: Use of 2-Undecanone as an Internal
Standard for GC-MS Analysis of Volatile Compounds
This protocol outlines the general procedure for using 2-Undecanone as an internal standard

for the quantification of volatile analytes in a liquid sample.

1. Materials:

2-Undecanone (analytical standard grade, ≥98.0% purity)

High-purity solvent (e.g., hexane, dichloromethane)

Volumetric flasks and pipettes

GC vials with septa

Gas chromatograph coupled with a mass spectrometer (GC-MS)
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2. Preparation of Internal Standard Stock Solution:

Accurately weigh a known amount of 2-Undecanone.

Dissolve it in a high-purity solvent in a volumetric flask to achieve a final concentration of, for

example, 1000 µg/mL.

Store the stock solution in a tightly sealed container at 4°C.

3. Preparation of Calibration Standards:

Prepare a series of calibration standards by diluting a stock solution of the target analytes to

different concentrations.

To each calibration standard, add a constant and known amount of the 2-Undecanone

internal standard stock solution. The final concentration of the internal standard should be

consistent across all calibration standards (e.g., 10 µg/mL).

4. Sample Preparation:

To a known volume or weight of the sample, add the same constant amount of the 2-

Undecanone internal standard stock solution as was added to the calibration standards.

Perform any necessary sample extraction or cleanup procedures (e.g., liquid-liquid

extraction, solid-phase microextraction).

5. GC-MS Analysis:

Inject a fixed volume of the prepared calibration standards and samples into the GC-MS

system.

A typical GC program for volatile analysis might involve an initial temperature of 40-60°C,

followed by a temperature ramp to 250-280°C. The specific parameters will depend on the

analytes of interest and the GC column used.

The mass spectrometer should be operated in either full scan mode for qualitative analysis

or selected ion monitoring (SIM) mode for enhanced sensitivity in quantitative analysis.
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6. Data Analysis:

Identify the peaks corresponding to the analytes and the 2-Undecanone internal standard

based on their retention times and mass spectra.

Calculate the response factor (RF) for each analyte relative to the internal standard using the

following formula from the analysis of the calibration standards:

RF = (Area of analyte / Concentration of analyte) / (Area of IS / Concentration of IS)

Calculate the concentration of the analyte in the samples using the following formula:

Concentration of analyte = (Area of analyte / Area of IS) * (Concentration of IS / RF)
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Caption: Workflow for using 2-Undecanone as an internal standard in GC-MS analysis.
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Caption: Logical relationship demonstrating the principle of internal standard calibration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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